Cas no 352-76-1 (methyl 4-fluoro-3-hydroxybutanoate)

• Product Name: methyl 4-fluoro-3-hydroxybutanoate
• CAS No: 352-76-1
• MF: C₅H₉FO₃
• MW: 136.121565580368
• CID: 6571784
• PubChem ID: 23621528
• Update Time: 2025-10-30

methyl 4-fluoro-3-hydroxybutanoate Chemical and Physical Properties

Names and Identifiers

• methyl 4-fluoro-3-hydroxybutanoate
• Butanoic acid, 4-fluoro-3-hydroxy-, methyl ester

• Inchi： 1S/C5H9FO3/c1-9-5(8)2-4(7)3-6/h4,7H,2-3H2,1H3
• InChI Key： SDSISQOTKSXENM-UHFFFAOYSA-N
• SMILES： C(OC)(=O)CC(O)CF

Experimental Properties

• Density: 1.154±0.06 g/cm3(Predicted)
• Boiling Point: 212.7±20.0 °C(Predicted)
• pka: 12.63±0.20(Predicted)

Additional information on methyl 4-fluoro-3-hydroxybutanoate

Introduction to Methyl 4-Fluoro-3-Hydroxybutanoate (CAS No. 352-76-1)

Methyl 4-fluoro-3-hydroxybutanoate, with the chemical formula C₅H₉FO₃ and CAS number 352-76-1, is a significant compound in the field of organic chemistry and pharmaceutical research. This ester derivative possesses a unique structural configuration that makes it valuable for various synthetic applications, particularly in the development of bioactive molecules.

The compound features a carboxylate ester group and a fluorine substituent, which are critical for its reactivity and functionality. The presence of the hydroxyl group at the third carbon position introduces a chiral center, making it a versatile building block for enantioselective synthesis. These characteristics have garnered considerable attention from researchers exploring novel synthetic pathways and drug candidates.

In recent years, the demand for fluorinated compounds in pharmaceuticals has surged due to their enhanced metabolic stability and binding affinity. Methyl 4-fluoro-3-hydroxybutanoate fits into this trend, offering a practical intermediate for constructing more complex molecules. Its applications span across multiple domains, including agrochemicals, fine chemicals, and medicinal chemistry.

The synthesis of methyl 4-fluoro-3-hydroxybutanoate typically involves fluorinated acyl chlorides or carboxylic acids, catalyzed by appropriate esterification conditions. Advanced techniques such as enzymatic catalysis and flow chemistry have been employed to optimize yield and purity. These methods align with the growing emphasis on sustainable and efficient synthetic processes in the chemical industry.

One of the most compelling aspects of methyl 4-fluoro-3-hydroxybutanoate is its role in medicinal chemistry. Researchers have leveraged its structural motifs to design novel therapeutic agents targeting various diseases. For instance, fluorinated derivatives of this compound have shown promise in inhibiting enzymes associated with metabolic disorders. Additionally, its incorporation into peptidomimetics has led to innovative approaches in drug design, enhancing both efficacy and selectivity.

The pharmacokinetic properties of methyl 4-fluoro-3-hydroxybutanoate-based drugs are also under extensive investigation. The fluorine atom's electronic effects can modulate lipophilicity and metabolic clearance rates, making it an invaluable tool for optimizing drug delivery systems. Recent studies highlight its potential in developing prodrugs that exhibit improved bioavailability and reduced toxicity.

Beyond pharmaceuticals, methyl 4-fluoro-3-hydroxybutanoate finds utility in materials science and industrial applications. Its reactivity allows for the synthesis of high-performance polymers and coatings with enhanced durability. Furthermore, its fluorinated backbone contributes to flame retardancy properties in specialty materials, addressing safety concerns in consumer products.

The environmental impact of methyl 4-fluoro-3-hydroxybutanoate production is another area of growing interest. Efforts are underway to develop greener synthetic routes that minimize waste and energy consumption. Biocatalytic methods, using engineered microorganisms or enzymes, offer promising alternatives to traditional chemical synthesis. Such innovations underscore the industry's commitment to sustainable practices without compromising performance.

In conclusion, methyl 4-fluoro-3-hydroxybutanoate(CAS No. 352-76-1) is a multifaceted compound with far-reaching implications in chemistry and medicine. Its unique structural features make it indispensable for constructing bioactive molecules, while its versatility supports diverse industrial applications. As research continues to uncover new possibilities, this compound will undoubtedly remain at the forefront of scientific discovery.